2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N,N-diethylacetamide

• IUPAC Name: 2-[(6-chloro-1H-benzimidazol-2-yl)sulfanyl]-N,N-diethylacetamide
• InChI: InChI=1S/C13H16ClN3OS/c1-3-17(4-2)12(18)8-19-13-15-10-6-5-9(14)7-11(10)16-13/h5-7H,3-4,8H2,1-2H3,(H,15,16)
• InChI Key: CERKXBPGQFGBEN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NC2=C(N1)C=C(C=C2)Cl
• Molecular Formula: C13H16ClN3OS
• Molecular Weight: 297.80 g/mol

Description

Benzimidazoles are a class of heterocyclic, aromatic compounds which share a fundamental structural characteristic of six-membered benzene fused to five-membered imidazole moiety. Molecules having benzimidazole motifs showed promising application in biological and clinical studies.

Synthesis Analysis

Historically, the first benzimidazole was prepared in 1872 by Hoebrecker, who obtained 2,5 (or 2,6)-dimethylbenzimidazole by the reduction of 2-nitro-4-methylacetanilide. Numerous methods are reported for the condensation of substituted OPD with aryl/alkyl/heterocyclic aldehydes catalyzed by different oxidizing agents or metal triflate.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Anticancer Agents

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Antifungal Agents

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Antiviral and Anti-HIV Agents

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Anthelmintic Agents

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Antiprotozoal Agents

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Antimycobacterial Agents

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Antihypertensive Agents

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Anti-inflammatory and Analgesic Agents

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Mechanism of Action

Target of Action

It is known that benzimidazole derivatives, which this compound is a part of, have a wide range of biological activities . They are key components to functional molecules used in various applications, including pharmaceuticals and agrochemicals .

Mode of Action

The interactions can result in changes at the molecular and cellular levels .

Biochemical Pathways

Benzimidazole derivatives are known to affect a variety of biochemical pathways, depending on the specific derivative and its targets .

Pharmacokinetics

Benzimidazole derivatives are generally known for their excellent bioavailability, safety, and stability profiles .

Result of Action

Benzimidazole derivatives are known to exert a broad spectrum of pharmacological properties .

Action Environment

It is known that the efficacy of benzimidazole derivatives can be influenced by a variety of factors, including the specific derivative, its targets, and the environment in which it is used .

Future Directions

Owing to the growing need for antifungal agents, new series of benzimidazole derivatives are being synthesized and tested against various species. The future of benzimidazole research lies in the development of new drugs that overcome the AMR problems.